(Rac)-Plevitrexed
(Rac)-Plevitrexed
Brand Name:
Vulcanchem
CAS No.:
153538-08-0
VCID:
VC21090196
InChI:
InChI=1S/C26H25FN8O4/c1-4-9-35(13-16-11-19-22(10-14(16)2)28-15(3)29-25(19)37)17-5-6-18(20(27)12-17)24(36)30-21(26(38)39)7-8-23-31-33-34-32-23/h1,5-6,10-12,21H,7-9,13H2,2-3H3,(H,30,36)(H,38,39)(H,28,29,37)(H,31,32,33,34)
SMILES:
CC1=CC2=C(C=C1CN(CC#C)C3=CC(=C(C=C3)C(=O)NC(CCC4=NNN=N4)C(=O)O)F)C(=O)NC(=N2)C
Molecular Formula:
C26H25FN8O4
Molecular Weight:
532.5 g/mol
(Rac)-Plevitrexed
CAS No.: 153538-08-0
Cat. No.: VC21090196
Molecular Formula: C26H25FN8O4
Molecular Weight: 532.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 153538-08-0 |
|---|---|
| Molecular Formula | C26H25FN8O4 |
| Molecular Weight | 532.5 g/mol |
| IUPAC Name | 2-[[4-[(2,7-dimethyl-4-oxo-3H-quinazolin-6-yl)methyl-prop-2-ynylamino]-2-fluorobenzoyl]amino]-4-(2H-tetrazol-5-yl)butanoic acid |
| Standard InChI | InChI=1S/C26H25FN8O4/c1-4-9-35(13-16-11-19-22(10-14(16)2)28-15(3)29-25(19)37)17-5-6-18(20(27)12-17)24(36)30-21(26(38)39)7-8-23-31-33-34-32-23/h1,5-6,10-12,21H,7-9,13H2,2-3H3,(H,30,36)(H,38,39)(H,28,29,37)(H,31,32,33,34) |
| Standard InChI Key | IEJSCSAMMLUINT-UHFFFAOYSA-N |
| Isomeric SMILES | CC1=CC2=C(C=C1CN(CC#C)C3=CC(=C(C=C3)C(=O)NC(CCC4=NNN=N4)C(=O)O)F)C(=O)N=C(N2)C |
| SMILES | CC1=CC2=C(C=C1CN(CC#C)C3=CC(=C(C=C3)C(=O)NC(CCC4=NNN=N4)C(=O)O)F)C(=O)NC(=N2)C |
| Canonical SMILES | CC1=CC2=C(C=C1CN(CC#C)C3=CC(=C(C=C3)C(=O)NC(CCC4=NNN=N4)C(=O)O)F)C(=O)N=C(N2)C |
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